Cas no 88847-14-7 (9H-Carbazole, 1,2,7-trinitro-)

9H-Carbazole, 1,2,7-trinitro- structure
9H-Carbazole, 1,2,7-trinitro- structure
Product Name:9H-Carbazole, 1,2,7-trinitro-
CAS No:88847-14-7
MF:C12H6N4O6
MW:302.199242115021
CID:620734
PubChem ID:71320377
Update Time:2025-04-19

9H-Carbazole, 1,2,7-trinitro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 1,2,7-trinitro-
    • 1,2,7-trinitro-9H-carbazole
    • DTXSID30750324
    • 88847-14-7
    • Inchi: 1S/C12H6N4O6/c17-14(18)6-1-2-7-8-3-4-10(15(19)20)12(16(21)22)11(8)13-9(7)5-6/h1-5,13H
    • InChI Key: QBYQOHXGWFHAIV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2C3C=CC(=CC=3NC=21)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 302.02873392g/mol
  • Monoisotopic Mass: 302.02873392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 153Ų
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.